4-(4-methoxyphenyl)-N'-[(E)-(2-methoxyphenyl)methylidene]butanehydrazide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 4-(4-methoxyphenyl)-N-[(E)-(2-methoxyphenyl)methylideneamino]butanamide
• InChI: InChI=1S/C19H22N2O3/c1-23-17-12-10-15(11-13-17)6-5-9-19(22)21-20-14-16-7-3-4-8-18(16)24-2/h3-4,7-8,10-14H,5-6,9H2,1-2H3,(H,21,22)/b20-14+
• InChI Key: LSXYAGUSDHNGEN-XSFVSMFZSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)CCCC(=O)N/N=C/C2=CC=CC=C2OC
• SMILES: COC1=CC=C(C=C1)CCCC(=O)NN=CC2=CC=CC=C2OC

Description

4-(4-methoxyphenyl)-N-[(2-methoxyphenyl)methylideneamino]butanamide is a member of methoxybenzenes.

Scientific Research Applications

1. Biological Activity of Metal Complexes

Research by Ahmed, Yousif, and Al-jeboori (2013) explored the biological activity of cobalt and cadmium complexes with Schiff-base ligands derived from similar compounds. These studies are significant for understanding the microbial resistance of metal complexes compared to free ligands. This highlights the potential biological applications of such compounds in the realm of microbiology and infectious diseases (Ahmed, Yousif, & Al-jeboori, 2013).

2. Characterization of Schiff Bases

Kala et al. (2016) focused on synthesizing and characterizing o-hydroxy Schiff bases similar to the queried compound, demonstrating their potential in various scientific applications. Their work, which includes X-ray studies and hydrogen bonding attributes, provides valuable insights into the structural and chemical properties of these compounds (Kala et al., 2016).

3. Synthesis and Structure Determination

The study by Kariuki et al. (2022) on the synthesis and structure determination of related compounds demonstrates the importance of these activities in chemical research. Understanding the synthesis mechanisms and structural details is crucial for exploring the potential applications of these compounds in various scientific fields (Kariuki et al., 2022).

4. Fine Chemicals Synthesis

Climent et al. (2010) investigated the synthesis of fine chemicals using processes involving multifunctional catalysts. This research is pertinent for understanding how the efficiency of chemical synthesis can be improved, which is essential in pharmaceutical and industrial applications (Climent et al., 2010).

5. Antioxidant and Anticancer Activity

Tumosienė et al. (2020) studied the antioxidant and anticancer activity of novel derivatives of related compounds. Their research provides insights into the potential therapeutic applications of these compounds, particularly in the treatment of cancer and in managing oxidative stress (Tumosienė et al., 2020).

6. Glycosyl Triflates Formation

Crich and Smith (2000) explored the formation of glycosyl triflates from thioglycosides using a system involving S-(4-methoxyphenyl) benzenethiosulfinate. This study is crucial for understanding the chemical pathways and applications in synthetic chemistry, particularly in the synthesis of complex organic molecules (Crich & Smith, 2000).